Cas no 2309448-35-7 (Tert-butyl 4-(methylamino)pentanoate;hydrochloride)

• Product Name: Tert-butyl 4-(methylamino)pentanoate;hydrochloride
• CAS No: 2309448-35-7
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• CID: 6390310
• PubChem ID: 138991111
• Update Time: 2025-05-19

Tert-butyl 4-(methylamino)pentanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7354018
• 2309448-35-7
• Tert-butyl 4-(methylamino)pentanoate;hydrochloride
• tert-butyl 4-(methylamino)pentanoate hydrochloride

• Inchi： 1S/C10H21NO2.ClH/c1-8(11-5)6-7-9(12)13-10(2,3)4;/h8,11H,6-7H2,1-5H3;1H
• InChI Key： AKDVMLDHTBYYFG-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCC(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.1339066g/mol
• Monoisotopic Mass: 223.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4-(methylamino)pentanoate;hydrochloride

Tert-butyl 4-(methylamino)pentanoate Hydrochloride: A Comprehensive Overview

Tert-butyl 4-(methylamino)pentanoate hydrochloride is a compound with the CAS number 2309448-35-7, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a pentanoate chain, with a methylamino substituent at the fourth position, forming a hydrochloride salt. This combination of functional groups makes it a versatile compound with promising bioactivity.

Recent studies have highlighted the potential of tert-butyl 4-(methylamino)pentanoate hydrochloride as a precursor for synthesizing bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its role in various biological pathways. For instance, the methylamino group can act as a nucleophile in certain reactions, facilitating the formation of peptide bonds or other bioactive moieties. This property has been leveraged in the development of novel therapeutic agents targeting neurological disorders and inflammation.

The synthesis of tert-butyl 4-(methylamino)pentanoate hydrochloride involves a multi-step process, including nucleophilic substitution and acid-base reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles, making this compound more sustainable to produce.

One of the most exciting developments involving tert-butyl 4-(methylamino)pentanoate hydrochloride is its role in peptide synthesis. Its tert-butyl group serves as an excellent protecting group for amino acids, preventing unwanted side reactions during synthesis. This has made it a valuable reagent in solid-phase peptide synthesis (SPPS), where precision and efficiency are critical. Recent advancements in SPPS have further enhanced the utility of this compound, enabling the creation of complex peptide structures with high fidelity.

In addition to its synthetic applications, tert-butyl 4-(methylamino)pentanoate hydrochloride has shown promise in pharmacological studies. Preclinical trials have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting potential therapeutic applications in diabetes and obesity. Furthermore, its bioavailability and pharmacokinetic profile have been extensively studied, providing valuable insights into its suitability as an oral drug candidate.

The structural flexibility of tert-butyl 4-(methylamino)pentanoate hydrochloride also makes it an attractive candidate for materials science applications. Researchers have explored its use as a building block for polymeric materials with tailored properties, such as biodegradable polymers for biomedical applications. The ability to modify its structure further enhances its potential in this field, offering new avenues for material innovation.

Despite its numerous advantages, the use of tert-butyl 4-(methylamino)pentanoate hydrochloride is not without challenges. Issues such as scalability and cost-effectiveness need to be addressed to ensure its widespread adoption in industrial settings. However, ongoing research aims to overcome these limitations through process optimization and alternative synthesis routes.

In conclusion, tert-butyl 4-(methylamino)pentanoate hydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.